Cas no 1261761-76-5 (3-Chloro-5-iodomandelic acid)

• Product Name: 3-Chloro-5-iodomandelic acid
• CAS No: 1261761-76-5
• MF: C₈H₆ClIO₃
• MW: 312.488914012909
• CID: 4969614
• Update Time: 2025-10-28

3-Chloro-5-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-iodomandelic acid

• Inchi： 1S/C8H6ClIO3/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： DDSUWSIAIOSMNP-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 3-Chloro-5-iodomandelic acid

Introduction to 3-Chloro-5-iodomandelic Acid (CAS No. 1261761-76-5)

3-Chloro-5-iodomandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261761-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its unique structural motif featuring both chloro and iodine substituents on a mandelic acid backbone, exhibits distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecules. The presence of these halogen atoms imparts reactivity patterns that are highly useful in medicinal chemistry, particularly in the development of novel therapeutic agents.

The significance of 3-chloro-5-iodomandelic acid lies in its versatility as a building block for more intricate structures. In recent years, advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into diverse chemical frameworks. The halogenated mandelic acid derivatives serve as critical precursors in the construction of pharmacophores, which are key structural features responsible for the biological activity of drugs. The chlorine and iodine atoms provide handles for further functionalization, allowing chemists to modulate the properties of the resulting molecules precisely.

Recent research has highlighted the utility of 3-chloro-5-iodomandelic acid in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role as a precursor in the synthesis of compounds that interact with enzymes involved in cancer metabolism. The ability to introduce halogen atoms at specific positions on a benzene ring enhances binding affinity and selectivity, which are crucial factors in drug design. This has led to increased interest in halogenated mandelic acids as scaffolds for next-generation therapeutics.

In addition to its pharmaceutical applications, 3-chloro-5-iodomandelic acid has found utility in materials science and agrochemical research. The unique electronic properties conferred by the chloro and iodine substituents make this compound a promising candidate for designing advanced materials with tailored optical and electronic characteristics. Furthermore, its structural motifs can be incorporated into agrochemical formulations to enhance the efficacy of pesticides and herbicides while minimizing environmental impact.

The synthesis of 3-chloro-5-iodomandelic acid typically involves multi-step organic transformations, starting from commercially available mandelic acid derivatives. Key steps include halogenation reactions where chlorine and iodine are introduced at specific positions on the aromatic ring. The choice of reagents and reaction conditions is critical to achieving high yields and purity, which are essential for subsequent applications. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency of these processes, making large-scale production more feasible.

From a mechanistic standpoint, the reactivity of 3-chloro-5-iodomandelic acid can be attributed to the electronic effects of the halogen atoms. The chlorine atom exerts an electron-withdrawing inductive effect, while the iodine atom can participate in polar interactions due to its larger size and higher polarizability. These effects influence nucleophilic substitution reactions, metal coordination capabilities, and overall molecular recognition properties. Understanding these interactions is essential for optimizing synthetic routes and predicting the behavior of derivatives derived from this compound.

The growing body of literature on 3-chloro-5-iodomandelic acid underscores its importance as a versatile intermediate in modern chemistry. Researchers continue to explore new synthetic strategies to access modified versions of this compound, aiming to expand its utility in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this area, leading to innovative applications that address pressing challenges in medicine and technology.

In conclusion, 3-chloro-5-iodomandelic acid (CAS No. 1261761-76-5) represents a cornerstone in synthetic organic chemistry, offering unique opportunities for molecular design and functionalization. Its role as a precursor for biologically active compounds highlights its significance in pharmaceutical innovation, while its potential applications in materials science add another dimension to its utility. As research continues to uncover new possibilities for this compound, it will undoubtedly remain a key player in advancing chemical sciences across multiple disciplines.